Journal Name:Journal of Vinyl and Additive Technology
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IF:0
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Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-05-16 , DOI:
10.3151/jact.21.405
Recycled tyre steel (RTS) fibre is favoured as a replacement for industrial steel fibre to reduce the environmental impact and material cost of fibre reinforced cementitious composites as well as a potential substitute for the commonly used polyvinyl alcohol (PVA) fibre to develop sustainable engineered geopolymer composites (EGC). This paper systematically examines the effect of hybrid PVA and RTS fibre dosage on the engineering properties of fly ash-slag based EGC, with special focus on uniaxial tensile behaviour and dynamic compressive and splitting tensile behaviour. Results indicate that combining RTS fibres with PVA fibres can effectively improve the drying shrinkage resistance of EGC. All studied EGC mixes exhibit expected strain-hardening and multiple cracking behaviour under uniaxial tension and about 5% enhancement in tensile strength is captured for EGC when 0.25% PVA fibre is replaced with RTS fibre. The incorporation of RTS fibres can improve the quasi-static compressive strength of EGC up to 31%, as compared to EGC with 2.0% PVA fibre. Replacing 0.25 to 0.5% PVA fibre with RTS fibre is beneficial to the dynamic mechanical properties of EGC, where up to 20% improvement in dynamic splitting tensile strength is found for EGC.
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-06-13 , DOI:
10.3151/jact.21.450
This paper presents an experimental campaign and a numerical model that describe a potential application of magnetic nanoparticles (MNP) in oil well cementing pastes. MNP, when subjected to an oscillating magnetic field, can generate a heating effect, which accelerates the cement hydration reaction through thermal activation. This, in turn, reduces the downtime during expensive oil well cementing operations. An experimental campaign was conducted to verify the heating potential of MNP in cement pastes. The obtained results were used to calibrate and validate a numerical model implemented in an optimized computer code, which takes into account the thermo-chemical coupling of the hydration reaction. The early application of the numerical model successfully reproduced the thermal behavior of MNP-blended cement pastes exposed to inductive heating. Furthermore, it has the potential to be extended for simulating the behavior of cement pastes in oil wells during the early ages when the effects of hydration are crucial to consider.
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-04-14 , DOI:
10.3151/jact.21.234
Electromigration of electrokinetic nanoparticles in concrete structures is an effective approach to enhancing pore structure and retarding the transportation rate of chloride ions. However, there is limited research on the impact of stable positively charged electrokinetic nanoparticles on the corrosion behavior of reinforced concrete. In this paper, the structure of reinforced concrete was optimized by controllably Al2O3@SiO2 composite electrokinetic nanoparticles driven by a direct current electric field, and the influence of synthesis parameters, such as reaction time and temperature, on the modified silica sol was discussed. After 14 days of electromigration, spherical nanoparticles were found at depths of 5 to 10 mm inside the concrete. The porosity of the concrete reduced from 26.2% to 9.9%, with the most desirable pore size decreasing from 96.3 nm to 40.3 nm. After 9 months of dry and wet cycling, the electrokinetic nanoparticle-treated samples demonstrated a higher corrosion potential and a lower corrosion current density. Electromigration of electrokinetic nanoparticles slowed the transportation rate of chloride ions and significantly reduced their content in the concrete. Additionally, the Al2O3@SiO2 layer coating on the steel further enhanced its anti-corrosion ability, effectively inhibiting the corrosion of the reinforcement in concrete.
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2022-10-28 , DOI:
10.3151/jact.20.624
This paper explains the experimental research on fracture properties of concrete using TiO2 nano powder (NT) (1, 2, 3, 4%) and fly ash (FA) (10, 20, 30, 40%). Three point bend tests were conducted on 153 notched beams in a closed loop servo control machine with crack mouth opening displacement (CMOD) control and opening rate of 0.0005 mm/s. A total 17 mixes were prepared with combination NT+ FA with the above percentages. Work of fracture method (WFM) and size effect method (SEM) was used to analyze fracture parameters. The results for WFM and SEM show that fracture energy, fracture toughness and brittleness number increase with increase in NT and FA percentages, while the characteristic length decreases. In each mix varying from NT1FA10 to NT4FA40, the fracture energy increased by 20.92% and fracture toughness increased by 34.61%. The mix with 4% NT showed significant improvement of 38.46% for fracture toughness and 20.93% for fracture energy. The mix indicating brittle behavior as the characteristic length (Lch) decreases with increase in percentage of NT and FA and the length of fracture process zone (CF) decreases with increase in percentage of NT and FA which indicates the brittle behavior of material.
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-05-11 , DOI:
10.3151/jact.21.351
The tension stiffening behavior of reinforced concrete (RC) prisms, affected by the aggregate volume expansion induced by neutron irradiation, were numerically investigated using a rigid body spring network model. First, the model was validated by comparison with the uniaxial tension test results of wet- and dry-cured (with volume contraction of concrete) RC prisms. Subsequently, different degrees of expansion strain were applied to the aggregate elements in the RC prism model and the uniaxial tension loading was simulated again. Tension stiffening decreased under larger radiation-induced volume expansion of the aggregate owing to the corresponding decrease in the concrete tensile strength with increasing damage, this behavior changed considerably according to the restraint condition. Indeed, the Young’s modulus of the restrained concrete after aggregate expansion was larger than that of the unrestrained concrete after aggregate expansion. However, the compressive stress in the concrete after aggregate expansion was effectively transmitted to the rebar during uniaxial tension loading; this behavior indicated that RC could maintain its integrity under uniaxial tension even after 0.5% aggregate linear expansion.
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-04-08 , DOI:
10.3151/jact.21.204
Engineered geopolymer composites (EGC) recently emerged as a promising alternative to resolve traditional concrete’s CO2 emission and brittleness. It features a cementless-based solution and possesses pseudo-strain-hardening (PSH) behaviour with high tensile ductility. There are two main obstacles associated with the use of geopolymer: firstly, the handling of user-hostile alkaline solutions and secondly, the necessity of heat curing. This paper aims to summarize the findings on the development and characterization of an ambient cured “one-part” EGC under the influence of various parameters, namely binder proportion between fly ash (FA) and ground granulated blast furnace slag (GGBS), quartz powder/binder ratio, alkali activator/binder ratio and water/binder ratio. Fresh and mechanical properties consisting of compressive strength, uniaxial tensile performance, and microstructure analysis were conducted. The results obtained indicate that increased FA content favours the attainment of PSH behaviour of the composite due to low matrix fracture toughness and fibre-matrix interfacial bond strength. Low water content and increased alkali activator content would greatly enhance the matrix toughness and fibre-matrix interfacial bond strength. The addition of quartz powder may favour strength attainment, but excessive quantities may have unfavourable consequences on the PSH behaviour.
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-04-25 , DOI:
10.3151/jact.21.262
This paper focuses on the advanced design and production of concrete energy dissipators which are used for aeration of water on spillways. Traditionally, the concrete energy dissipators assumed simple block shapes which were dictated by limited production capabilities, mainly by the planar formwork and issues related to demolding. The advent of new concrete mix design and flexible construction technologies, such as 3D printing and CNC machines, allowed to consider more optimized organic shapes for increasing the energy dissipation efficiency and reducing the volume of material in our case by 38%. Since the physical laboratory modeling is an integral part of hydraulic research, a prototyping method using small-scale models was developed for design, production, quality control and experimental assessment of concrete energy dissipators of complex shapes. This method helps to expedite the research process when newly designed or modified shapes can be readily produced and tested in the hydraulic test channel for its energy dissipation efficiency and erosion resistance. The digital production, as all geometric information is perfectly digitized, at the same time helps to define the numerical models of the spillways for advanced continuum fluid dynamics analyses.
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2022-09-06 , DOI:
10.3151/jact.20.550
This study presents the effect of corrosion of prestressed concrete (PC) strands on the prestressing force and the reduction mechanism of the uniaxial force. A total of 14 strands was tested by combining a rigid frame testing machine with an electrified accelerated corrosion device. The specimens were divided into two groups having prestressing levels of 70% and 50% of tensile strength of PC strands. The expected degree of corrosion of the specimens, which was defined by the mass loss, was calculated from controlled electric current and time. A rigid frame testing machine was used to sustain the tensile force of the PC strands, and the prestressing force and deformation of the strand were continuously measured during the corrosion test. The test results indicate that the prestressing force decreases with the increase of corrosion. After the corrosion tests, tensile loading tests were carried out on the specimens that did not rupture during the corrosion test. It was found that corrosion led to the deterioration of the tensile properties of the PC strands, and the ultimate tensile capacity of the corroded PC strand was related to the fracture condition.
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-04-21 , DOI:
10.3151/jact.21.307
Stone powder and others waste powder causes serious harm to the environment, society, ecosystem and human well-being, applying it to concrete is a path of green and effective. In this study, a series of tests was carried out on manufactured sand concrete with different granite porphyry powder contents. The results showed that when the stone powder content was lower than 8%, the cracking resistance, compressive strength, chloride ion permeability resistance, and sulfate attack resistance of the concrete were significantly improved with an increase in the stone powder content. Although the early shrinkage rate of the concrete also increased with the increase in the stone powder content, the increase rate was slow. At the microstructure level, an appropriate amount of stone powder exhibited the ‶filling effect" and "nucleation effect," which were conducive to the improvement of the concrete mechanical properties and durability. However, with an increase in the stone powder content, the early shrinkage of the concrete increased sharply when the stone powder content exceeded 8%, and the crack resistance, compressive strength, and chloride ion permeability resistance of the concrete decreased. At this time, the stone powder had a "diversified effect" on the microstructure of the concrete, and the existence of a large amount of stone powder was not conducive to the development of certain properties of the concrete. It is feasible to prepare concrete by replacing manufactured sand with an appropriate amount of stone powder and others waste powder, which can not only improve the performance of concrete, but also save cost, energy, avoid manpower and material consumption in waste powder disposal. The research conclusion shows that the allowable value of the stone powder content can be appropriately increased according to the actual application in concrete, which is an efficient, green disposal path for stone powder and other waste powder.
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-02-11 , DOI:
10.3151/jact.21.76
Recently, novel types of shear connectors have been investigated enthusiastically in Europe. Among the new connector geometries, clothoid-shaped shear connectors are used practically for bridge engineering. Although various schemes for evaluating mechanical performance can be used, they were established based on the pushout test database. During their time of use, the concrete slab is expected to be subjected to fully reversed cyclic stress during an earthquake. The stress history thereby differs from those of standard pushout tests, resulting in the discrepancy from the evaluation equations. To address this concern through this study, cyclic loading tests were conducted, imposing compressive and tensile stresses cyclically. A comprehensive experiment using 14 specimens with various influential parameters revealed the cyclic behavior and stress transfer mechanism. The results confirmed that the mechanical capacity of a composite dowel with a clothoid-shaped shear connector is dependent on the stress orientation. Furthermore, the applicability of earlier evaluation formulae was clarified based on established knowledge of experimentally obtained data. Because the necessity for reflecting the stress history was demonstrated, this research newly presents a formula for evaluation of the ultimate shear strength and load-displacement relation.
Supplementary Information
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